Cas no 129273-49-0 (Benzoic acid, 2,4,6-trihydroxy-3-nitro-)
129273-49-0 structure
Product Name:Benzoic acid, 2,4,6-trihydroxy-3-nitro-
CAS No:129273-49-0
MF:C7H5NO7
MW:215.117102384567
CID:1227883
PubChem ID:14617057
Update Time:2025-04-20
Benzoic acid, 2,4,6-trihydroxy-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4,6-trihydroxy-3-nitro-
- 2,4,6-trihydroxy-3-nitrobenzoic acid
- DTXSID60562235
- 129273-49-0
- SCHEMBL9617118
-
- Inchi: 1S/C7H5NO7/c9-2-1-3(10)5(8(14)15)6(11)4(2)7(12)13/h1,9-11H,(H,12,13)
- InChI Key: QMJBWKQRDLDAGV-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=C(C=1C(=O)O)O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 215.00655
- Monoisotopic Mass: 215.00660150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 141.13
Benzoic acid, 2,4,6-trihydroxy-3-nitro- Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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